
Independent Verification of Agilent Pursuit Plus
C18 HPLC Columns: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

For researchers, scientists, and drug development professionals, the selection of a High-

Performance Liquid Chromatography (HPLC) column is a critical decision that directly impacts

the quality and reliability of analytical results. Agilent Technologies, a prominent manufacturer

of scientific instruments and consumables, offers the Pursuit family of HPLC columns, including

the Pursuit C18 and the high-performance Pursuit XRs C18. This guide provides an objective

comparison of these columns with leading alternatives from other manufacturers, supported by

available data and experimental protocols.

Manufacturer's Claims: Agilent Pursuit C18 and
Pursuit XRs C18
Agilent promotes the Pursuit C18 as a general-purpose column for reliable, routine

applications. A key feature is its 200 Å pore size silica, which is larger than many conventional

columns. This, combined with a high ligand density, is claimed to enable up to 40% faster

separations without a compromise in resolution by optimizing mass transfer.[1]

The Pursuit XRs C18 is engineered for more demanding applications requiring high resolution

and high loading capacity. It features a smaller 100 Å pore size and a significantly higher

surface area and carbon load compared to the standard Pursuit C18. This is designed to

provide enhanced retention of hydrophobic analytes and superior performance under

aggressive gradient conditions.[2]
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The HPLC column market is competitive, with several well-regarded alternatives to the Agilent

Pursuit series. Among the most prominent are the Phenomenex Luna C18 and the Waters

Symmetry C18. While direct, independent, head-to-head comparisons featuring the Agilent

Pursuit C18 are not extensively published, we can infer performance characteristics based on

their specifications and the general principles of chromatography.

Data Presentation: Comparison of Key Specifications

Feature
Agilent Pursuit
C18

Agilent Pursuit
XRs C18

Phenomenex
Luna C18(2)

Waters
Symmetry C18

Particle Type
Fully Porous

Silica

Fully Porous

Silica

Fully Porous

Silica

Fully Porous

Silica

Particle Size

(µm)
3, 5, 10[1] 2.8, 3, 5, 10[2]

2.5, 3, 5, 10,

15[3]

Not specified in

results

Pore Size (Å) 200[1] 100[2]
Not specified in

results

Not specified in

results

Surface Area

(m²/g)
200[1] 440[2] 400[4]

Not specified in

results

Carbon Load (%) 12.9[5] 22[2] 17.5[6] 17.5[6]

pH Range 2 - 8[5] 2 - 8[2] 1.5 - 9.0[3]
Not specified in

results

USP Designation L1[1] L1[2] L1[3] L1[6]

Note: The specifications for Waters Symmetry C18 were not explicitly found in the search

results, but it is a well-established competitor to the Phenomenex Luna and Agilent Zorbax

lines, with a carbon load similar to the Luna C18(2).[6]

From the table, it is evident that the Agilent Pursuit XRs C18 and Phenomenex Luna C18(2)

have higher carbon loads, suggesting they will be more retentive for non-polar compounds than

the standard Agilent Pursuit C18. The choice between these columns will depend on the

specific analytes and the desired separation characteristics.
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Experimental Protocols
A standardized experimental protocol is crucial for the objective comparison of HPLC columns.

While a direct comparative study was not found, a general protocol for evaluating C18 columns

for pharmaceutical analysis can be outlined. This protocol is a composite based on standard

HPLC method development practices.[7][8][9]

Objective: To compare the performance of Agilent Pursuit C18, Agilent Pursuit XRs C18,

Phenomenex Luna C18(2), and Waters Symmetry C18 for the separation of a standard mixture

of acidic, basic, and neutral compounds.

Materials:

HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a

quaternary pump, autosampler, thermostatted column compartment, and diode array

detector (DAD).

Columns:

Agilent Pursuit C18, 4.6 x 150 mm, 5 µm

Agilent Pursuit XRs C18, 4.6 x 150 mm, 5 µm

Phenomenex Luna C18(2), 4.6 x 150 mm, 5 µm

Waters Symmetry C18, 4.6 x 150 mm, 5 µm

Mobile Phase:

A: 0.1% Formic Acid in Water

B: 0.1% Formic Acid in Acetonitrile

Test Mixture: A solution containing a mixture of acidic (e.g., ibuprofen), basic (e.g.,

amitriptyline), and neutral (e.g., toluene) compounds at a concentration of approximately 100

µg/mL each in a 50:50 mixture of Mobile Phase A and B.

Chromatographic Conditions:
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Flow Rate: 1.0 mL/min

Injection Volume: 5 µL

Column Temperature: 30 °C

Detection Wavelength: 254 nm

Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 5% B and

equilibrate for 5 minutes.

Data Analysis:

The following parameters should be evaluated for each column:

Retention Time (tR): The time at which each compound elutes.

Resolution (Rs): The degree of separation between adjacent peaks.

Tailing Factor (Tf): A measure of peak symmetry.

Theoretical Plates (N): A measure of column efficiency.

Visualizing the Workflow
A typical HPLC workflow, from sample preparation to data analysis, can be visualized to clarify

the process.
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A simplified workflow for a typical HPLC analysis.
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Conclusion
The Agilent Pursuit C18 and Pursuit XRs C18 columns are viable options for a range of HPLC

applications. The standard Pursuit C18 is positioned for routine analyses where its larger pore

size may offer advantages in separation speed. The Pursuit XRs C18, with its higher carbon

load and surface area, is tailored for more demanding separations requiring greater retention

and resolution.

The choice of an HPLC column is highly dependent on the specific application. While

manufacturer specifications provide a valuable starting point, independent verification through

in-house testing or published comparative studies is essential for making an informed decision.

The provided experimental protocol offers a framework for conducting such a comparison.

Based on user reviews, Agilent's columns are generally well-regarded for their performance

and reliability.[10] However, for critical method development, it is always recommended to

screen columns from multiple manufacturers, such as the Phenomenex Luna and Waters

Symmetry series, to identify the optimal stationary phase for a given separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14296128#independent-verification-of-pursuit-plus-
manufacturer-s-claims]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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